molecular formula C12H20O3 B8447252 Ethyl 2-acetyl-6-methyl-5-heptenoate

Ethyl 2-acetyl-6-methyl-5-heptenoate

Cat. No.: B8447252
M. Wt: 212.28 g/mol
InChI Key: SFSRTJMCPONCCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-acetyl-6-methyl-5-heptenoate is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H20O3

Molecular Weight

212.28 g/mol

IUPAC Name

ethyl 2-acetyl-6-methylhept-5-enoate

InChI

InChI=1S/C12H20O3/c1-5-15-12(14)11(10(4)13)8-6-7-9(2)3/h7,11H,5-6,8H2,1-4H3

InChI Key

SFSRTJMCPONCCW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CCC=C(C)C)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride was added portionwise to a stirred solution of ethyl acetoacetate (0.1 mole, 13.0 g) in 300 ml THF. The solution was stirred for 30 minutes. 5-Bromo-2-methyl-2-pentene (0.11 moles, 17.9 g) was added dropwise over 30 minutes. The solution stirred at room temperature for 40 hours. The solution was concentrated in vacuo. Ethyl acetate and water were added. The organic phase was dried over sodium sulfate and concentrated. The product was purified by HPLC over silica gel eluted with a gradient of 0-40% ethyl acetate in hexane to yield 4.5 g of ethyl 2-acetyl-6-methyl-5-heptenoate.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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13 g
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reactant
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Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
17.9 g
Type
reactant
Reaction Step Two

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